2-tert-butyl-5-chloro-4-methylpyridazin-3-(2H)-one

• CAS No.: 104010-19-7
• Molecular Formula: C9H13ClN2O
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 2-tert-butyl-5-chloro-4-methylpyridazin-3-one
• InChI: InChI=1S/C9H13ClN2O/c1-6-7(10)5-11-12(8(6)13)9(2,3)4/h5H,1-4H3
• InChI Key: UGPHFBZINWDBLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN(C1=O)C(C)(C)C)Cl

Description

2-tert-butyl-5-chloro-4-methylpyridazin-3-(2H)-one is a useful research compound. Its molecular formula is C9H13ClN2O and its molecular weight is 200.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Into 225 ml of a 3.0M diethyl ether solution of methyl magnesium bromide, 170 ml of an absolute ether solution of 74.40 g of 4,5-dichloro-2-tert-butyl-pyridazin-3-(2H)-one was dropwise added under cooling with ice at a temperature of from 5° to 10° C. After completion of the dropwise addition, the mixture was stirred at a temperature of from 5° to 10° C. for two hours. Then, 158 ml of 6N hydrochloric acid was added to the reaction solution, and then 600 ml of diethyl ether was added thereto for liquid separation. The ether layer was washed with a saturated sodium chloride aqueous solution and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure, and the residue was subjected to silica gel column chromatography. From a fraction of n-hexane:ethyl acetate=9:1, 24.45 g of oily 2-tert-butyl-5-chloro-4-methylpyridazin-3-(2H)-one, was obtained.

Synthesis routes and methods IV

Procedure details

2-tert-butyl-4,5-dichloro-3(2H)-pyridazinone (5 g, 22.72 mmol) dissolved in 12 ml of ether was added dropwise to 15 ml of a ether solution of methylmagnesium bromide (3M in ether) at 5° C. was added. After completion of addition the solution was stirred at 5° C. for 2 hours. 10 ml of 6N HCl solution is then added slowly to it and the solution is stirred for 10 minutes. The mixture is then extracted with diethyl ether. The ether layer is then washed with water and dried. The crude product obtained after concentrating the ether is subjected to flash chromatography (silica gel; ethyl acetate/hexanes: 9:1) to give the product.

Synthesis routes and methods V

Procedure details

To a solution of 6.0 g (0.25 mol) of magnesium in 50 ml of dry tetrahydrofuran was added dropwise under stream of nitrogen 35.5 g (0.25 mol) of methyl iodide to prepare a Grignard reagent. After dropwise addition of the methyl iodide, 1000 ml of dry toluene was added thereto. The resulting solution was heated at 60° to 70° C. and additional methyl iodide was added thereto until the magnesium completely disappeared. The Grignard reagent was cooled to room temperature and then added dropwise over 20 minutes with a solution of 22.1 g (0.1 mol) of 2-t-butyl-4,5-dichloro-3(2H)-pyridazinone in 200 ml of dry toluene. After dropwise addition, the resulting mixture was subjected to reaction at room temperature for 1.5 hours. The reaction liquid was poured into a solution of 100 ml of concentrated hydrochloric acid in 900 ml of ice water to effect extraction. The resulting organic layer was washed with 500 ml of a 10% sodium hydroxide solution and then with 500 ml of water, and then dried over anhydrous sodium sulfate. Solvent was distilled off therefrom under reduced pressure to give 17.2 g of a crude product. The crude product was subjected to distillation (boiling point: 60° to 62° C./0.22 mmHg) and then to column chromatography [on silica gel; eluting with hexane-acetone (15:1)] for separation and purification to obtain 4.5 g of 2-t-butyl-5-chloro-4-methyl-3(2H)-pyridazinone.